![molecular formula C21H22F3N3OS B2910885 (4-Benzylpiperazino){2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-3-pyridinyl}methanone CAS No. 478081-13-9](/img/structure/B2910885.png)
(4-Benzylpiperazino){2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-3-pyridinyl}methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-Benzylpiperazino){2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]-3-pyridinyl}methanone is a useful research compound. Its molecular formula is C21H22F3N3OS and its molecular weight is 421.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Neurogenic Properties and Cognitive Function Improvement
A study by Liu et al. (2019) explored the application of a neurogenic molecule, NSI-189 (which shares structural similarities with the specified compound), in enhancing synaptic plasticity and reversing cognitive and motor function impairments in a mouse model of Angelman Syndrome. The research indicated that NSI-189 could potentially treat Angelman Syndrome by activating specific neurological pathways and improving synaptic plasticity, suggesting a broader implication for neurodevelopmental disorders treatment (Liu et al., 2019).
Antioxidant and Antimicrobial Activities
Research into the synthesis and antioxidant properties of various compounds, including derivatives of the specified chemical structure, highlighted their effectiveness as antioxidants. Çetinkaya et al. (2012) synthesized derivatives that demonstrated significant antioxidant power, with potential implications for developing new antioxidant agents (Çetinkaya et al., 2012). Additionally, Patel et al. (2011) investigated the antimicrobial activity of new pyridine derivatives, finding variable and modest activity against bacteria and fungi, suggesting potential for antimicrobial applications (Patel et al., 2011).
Inhibitor Development for Neurological Conditions
A study by Morera et al. (2012) on the development and characterization of inhibitors targeting endocannabinoid hydrolases FAAH and MAGL revealed that derivatives of the specified compound could act as potent inhibitors, suggesting potential therapeutic applications in treating conditions related to the endocannabinoid system (Morera et al., 2012).
Synthesis and Structural Analysis
Research into the synthesis and structural analysis of related compounds has provided insights into their chemical properties and potential applications. Studies by Huang et al. (2021) on boric acid ester intermediates indicated the versatility of these compounds in chemical synthesis, with detailed structural characterization through X-ray diffraction and DFT studies, underscoring their importance in organic synthesis and materials science (Huang et al., 2021).
Properties
IUPAC Name |
(4-benzylpiperazin-1-yl)-[2-(3,4,4-trifluorobut-3-enylsulfanyl)pyridin-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22F3N3OS/c22-18(19(23)24)8-14-29-20-17(7-4-9-25-20)21(28)27-12-10-26(11-13-27)15-16-5-2-1-3-6-16/h1-7,9H,8,10-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPMCPISYKHYSPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C(=O)C3=C(N=CC=C3)SCCC(=C(F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22F3N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.